2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile 2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile
Brand Name: Vulcanchem
CAS No.: 921082-62-4
VCID: VC0357439
InChI: InChI=1S/C26H21FN4O5/c27-15-5-6-19-17(13-15)26(25(33)31(19)8-7-30-9-11-34-12-10-30)18(14-28)23(29)36-22-16-3-1-2-4-20(16)35-24(32)21(22)26/h1-6,13H,7-12,29H2
SMILES: C1COCCN1CCN2C3=C(C=C(C=C3)F)C4(C2=O)C(=C(OC5=C4C(=O)OC6=CC=CC=C65)N)C#N
Molecular Formula: C26H21FN4O5
Molecular Weight: 488.5g/mol

2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile

CAS No.: 921082-62-4

Main Products

VCID: VC0357439

Molecular Formula: C26H21FN4O5

Molecular Weight: 488.5g/mol

2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile - 921082-62-4

CAS No. 921082-62-4
Product Name 2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile
Molecular Formula C26H21FN4O5
Molecular Weight 488.5g/mol
IUPAC Name 2'-amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile
Standard InChI InChI=1S/C26H21FN4O5/c27-15-5-6-19-17(13-15)26(25(33)31(19)8-7-30-9-11-34-12-10-30)18(14-28)23(29)36-22-16-3-1-2-4-20(16)35-24(32)21(22)26/h1-6,13H,7-12,29H2
Standard InChIKey PZMLMQCZLUAQNT-UHFFFAOYSA-N
SMILES C1COCCN1CCN2C3=C(C=C(C=C3)F)C4(C2=O)C(=C(OC5=C4C(=O)OC6=CC=CC=C65)N)C#N
Canonical SMILES C1COCCN1CCN2C3=C(C=C(C=C3)F)C4(C2=O)C(=C(OC5=C4C(=O)OC6=CC=CC=C65)N)C#N
PubChem Compound 16417104
Last Modified Nov 11 2021
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